Cas no 647025-14-7 (Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-)
647025-14-7 structure
Product Name:Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-
CAS No:647025-14-7
MF:C11H19NO3S
MW:245.338462114334
CID:418115
PubChem ID:69619973
Update Time:2025-04-19
Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-
- 4-(but-2-ynoxymethyl)-1-methylsulfonylpiperidine
- 647025-14-7
- SCHEMBL5957516
- OAXREGJJVFNJSW-UHFFFAOYSA-N
- 4-(but-2-ynyloxymethyl)-1-(methanesulphonyl)piperidine
- 4-{[(But-2-yn-1-yl)oxy]methyl}-1-(methanesulfonyl)piperidine
- 4-but-2-ynyloxymethyl-1-methanesulphonylpiperidine
- DTXSID40741026
-
- Inchi: 1S/C11H19NO3S/c1-3-4-9-15-10-11-5-7-12(8-6-11)16(2,13)14/h11H,5-10H2,1-2H3
- InChI Key: OAXREGJJVFNJSW-UHFFFAOYSA-N
- SMILES: S(C)(N1CCC(COCC#CC)CC1)(=O)=O
Computed Properties
- Exact Mass: 245.10867
- Monoisotopic Mass: 245.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 46.61
Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
647025-14-7 (Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-) Related Products
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